Cas no 2172111-18-9 ({2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine)

• Product Name: {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine
• CAS No: 2172111-18-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6084821
• PubChem ID: 165504895
• Update Time: 2025-09-26

{2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine
• 2172111-18-9
• EN300-1478499
• {2-[(5-cyclopropylpyridin-3-yl)sulfonyl]ethyl}(ethyl)amine

• Inchi： 1S/C12H18N2O2S/c1-2-13-5-6-17(15,16)12-7-11(8-14-9-12)10-3-4-10/h7-10,13H,2-6H2,1H3
• InChI Key： QOVKNVDOYZMGHS-UHFFFAOYSA-N
• SMILES： S(CCNCC)(C1=CN=CC(=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Additional information on {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine

Comprehensive Overview of {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine (CAS No. 2172111-18-9)

In the realm of specialized chemical compounds, {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine (CAS No. 2172111-18-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylpyridine core and sulfonylethylamine side chain, is a subject of interest in pharmaceutical research and material science. Its molecular architecture offers a versatile platform for further derivatization, making it a valuable intermediate in synthetic chemistry.

The compound’s CAS No. 2172111-18-9 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for this identifier to access safety data, synthesis protocols, or commercial availability. The inclusion of a cyclopropyl group in the pyridine ring enhances the molecule’s stability and lipophilicity, traits highly sought after in drug design. Meanwhile, the sulfonylethylamine moiety contributes to its potential bioactivity, particularly in targeting specific enzymatic pathways.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds like {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine. These compounds are frequently explored for their roles in catalysis, polymer science, and medicinal chemistry. For instance, the pyridine scaffold is a cornerstone in designing kinase inhibitors, a hot topic in oncology research. Users searching for "pyridine-based drug intermediates" or "sulfonyl-containing bioactive molecules" will find this compound highly relevant to their queries.

From a synthetic perspective, the preparation of CAS No. 2172111-18-9 involves multi-step organic transformations, often starting from commercially available 5-cyclopropylpyridine-3-sulfonyl chloride. The ethylamine incorporation step is typically achieved via nucleophilic substitution, yielding the final product with high purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with industry standards. Such details are crucial for laboratories focusing on high-throughput screening or custom synthesis projects.

Environmental and safety considerations are also paramount when handling {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine. While not classified as hazardous, proper storage conditions—such as moisture-free environments and inert atmospheres—are recommended to preserve its integrity. This aligns with the broader industry shift toward green chemistry and sustainable practices, topics frequently searched by professionals aiming to reduce lab waste and energy consumption.

In summary, {2-(5-cyclopropylpyridin-3-yl)sulfonylethyl}(ethyl)amine (CAS No. 2172111-18-9) represents a compelling case study in modern chemical innovation. Its structural features and adaptability make it a standout choice for researchers exploring small-molecule therapeutics, functional materials, or catalysts. As interest in tailored chemical building blocks grows, this compound is poised to remain a key player in scientific advancements.